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Compound of Interest

Compound Name: 3-Acetyl-2-chloropyridine

Cat. No.: B057767 Get Quote

Technical Support Center: 3-Acetyl-2-
chloropyridine
This guide provides essential information for the safe handling and storage of 3-Acetyl-2-
chloropyridine, addressing common questions and potential issues encountered during

research and development.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 3-Acetyl-2-chloropyridine?

A1: 3-Acetyl-2-chloropyridine is classified as harmful and an irritant. Key hazards include:

Harmful if swallowed: Acute oral toxicity.[1][2]

Causes skin irritation: Can lead to redness and discomfort upon contact.[1][2]

Causes serious eye irritation: May result in significant eye damage.[1][2]

May cause respiratory irritation: Inhalation of vapors or mist can irritate the respiratory tract.

[1][2]

Q2: What are the recommended storage conditions for 3-Acetyl-2-chloropyridine?
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A2: Proper storage is crucial to maintain the stability and integrity of the compound. It is

recommended to store 3-Acetyl-2-chloropyridine under the following conditions:

Temperature: Store in a cool place, with some suppliers recommending 0-8°C.[3] Another

common recommendation is room temperature.[4] Always refer to the supplier-specific

recommendations.

Atmosphere: Store under an inert atmosphere to prevent degradation.[4]

Container: Keep the container tightly closed in a dry and well-ventilated place.[5] Containers

that have been opened must be carefully resealed and kept upright to prevent leakage.[5]

Q3: What personal protective equipment (PPE) should I use when handling 3-Acetyl-2-
chloropyridine?

A3: To minimize exposure and ensure personal safety, the following PPE is recommended:

Eye and Face Protection: Use a face shield and safety glasses that are tested and approved

under appropriate government standards such as NIOSH (US) or EN 166 (EU).[5]

Hand Protection: Handle with chemical-resistant gloves. Gloves must be inspected prior to

use. Use a proper glove removal technique (without touching the glove's outer surface) to

avoid skin contact.[5]

Body Protection: Wear appropriate protective clothing to prevent skin contact.

Respiratory Protection: If working in a poorly ventilated area or if vapors/mists are generated,

wear a suitable respirator.

Q4: What materials are incompatible with 3-Acetyl-2-chloropyridine?

A4: Avoid contact with strong oxidizing agents, strong acids, and strong reducing agents, as

these can lead to hazardous reactions.[5]
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Issue Possible Cause Recommended Action

Accidental Skin Contact Spillage or improper handling.

Immediately wash the affected

area with plenty of soap and

water.[6] Remove

contaminated clothing and

wash it before reuse.[7] If skin

irritation occurs, seek medical

advice.[6]

Accidental Eye Contact
Splashing during handling or

transfer.

Immediately rinse the eyes

cautiously with water for

several minutes. Seek medical

attention.

Accidental Inhalation
Inadequate ventilation or

aerosol generation.

Move the individual to fresh air.

If breathing is difficult, provide

oxygen. Seek immediate

medical attention.

Accidental Ingestion

Improper handling or

contamination of personal

items.

Do NOT induce vomiting.

Rinse mouth with water. Seek

immediate medical attention.

Material Degradation (e.g.,

color change)

Improper storage (exposure to

air, light, or incompatible

materials).

Ensure the compound is

stored under an inert

atmosphere, in a tightly sealed

container, and in a cool, dark

place as recommended.[4]
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Property Value Source

Molecular Formula C₇H₆ClNO [3]

Molecular Weight 155.58 g/mol [3]

Boiling Point 114°C / 15 mmHg [4]

Flash Point >110°C [4]

Storage Temperature
0-8°C or Room Temperature

(Inert Atmosphere)
[3][4]

Experimental Protocols
Protocol 1: General Handling Procedure

Preparation: Before handling, ensure you are in a well-ventilated area, preferably a chemical

fume hood. Have all necessary PPE on and an emergency spill kit readily available.

Aliquoting: To handle the yellow liquid, use a calibrated pipette with a disposable tip.[3] Avoid

creating aerosols.

Transfer: When transferring between containers, do so slowly and carefully to avoid

splashing.

Post-Handling: After handling, wash your hands thoroughly.[5] Clean all equipment and the

work area to prevent cross-contamination.

Waste Disposal: Dispose of unused product and contaminated materials as hazardous waste

in suitable, closed containers.[5]
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Workflow for Safe Handling and Storage of 3-Acetyl-2-chloropyridine

Start: 
Receive Compound

Assess Hazards
(Review SDS)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handle in Ventilated Area
(Fume Hood)

Store Appropriately Spill Occurs

If spill

Dispose of Waste
(Hazardous Waste)

After Use

Conditions:
- 0-8°C or Room Temp

- Inert Atmosphere
- Tightly Sealed

Follow Spill Protocol
(Evacuate, Contain, Clean)

End: 
Procedure Complete

Click to download full resolution via product page

Caption: Safe handling and storage workflow for 3-Acetyl-2-chloropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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